Cas no 2411304-60-2 (N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide)

• Product Name: N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide
• CAS No: 2411304-60-2
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 5358237
• PubChem ID: 154880560
• Update Time: 2025-07-09

N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z4323422593
• N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide
• N-{[1-(cyclopropylmethyl)-1H-pyrazol-5-yl]methyl}-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide

• Inchi： 1S/C20H23N3O/c1-2-20(24)22(19-11-16-5-3-4-6-17(16)12-19)14-18-9-10-21-23(18)13-15-7-8-15/h2-6,9-10,15,19H,1,7-8,11-14H2
• InChI Key： BHUACSGLJNYZCF-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC1=CC=NN1CC1CC1)C1CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 462
• XLogP3: 2.9
• Topological Polar Surface Area: 38.1

Additional information on N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide

Research Brief on N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide (CAS: 2411304-60-2)

Recent studies have highlighted the growing interest in the compound N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide (CAS: 2411304-60-2) due to its potential therapeutic applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several investigations aimed at understanding its pharmacological properties and mechanisms of action. The following brief provides an overview of the latest research findings related to this molecule, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide involves a multi-step process that has been optimized to improve yield and purity. Recent publications have detailed novel synthetic routes that employ advanced catalytic systems and green chemistry principles to enhance efficiency. These methods not only facilitate the large-scale production of the compound but also reduce environmental impact, aligning with the current trends in sustainable pharmaceutical manufacturing.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits significant affinity for specific molecular targets, including enzymes and receptors implicated in various disease pathways. For instance, research has shown that it acts as a potent modulator of certain kinase enzymes, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest potential applications in oncology, particularly in the development of targeted therapies for cancers with dysregulated kinase activity.

Further investigations into the pharmacokinetic and pharmacodynamic properties of N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide have revealed favorable profiles, including good oral bioavailability and metabolic stability. These characteristics are essential for its progression into preclinical and clinical trials. Recent animal studies have corroborated its efficacy in disease models, with minimal off-target effects, underscoring its potential as a lead compound for drug development.

Despite these promising results, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, formulation stability, and potential drug-drug interactions require further investigation. Ongoing research is focused on addressing these hurdles through structural modifications and the development of novel delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-[[2-(Cyclopropylmethyl)pyrazol-3-yl]methyl]-N-(2,3-dihydro-1H-inden-2-yl)prop-2-enamide represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural and pharmacological properties position it as a potential therapeutic agent for a range of diseases, particularly those involving kinase dysregulation. Continued research and development efforts will be crucial in realizing its full therapeutic potential and advancing it through the drug discovery pipeline.